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Compound of Interest

Compound Name: Isonox

Cat. No.: B1238518

This guide provides a comprehensive comparison of Isonox® phenolic antioxidants with other
alternatives used in lubricants. The content is tailored for researchers, scientists, and
formulation professionals in the lubricant industry, offering objective performance insights and
detailed experimental methodologies.

Introduction to Isonox® in Lubricant Formulations

Isonox® antioxidants, developed by SI Group, are a series of hindered phenolic antioxidants
designed to enhance the thermal and oxidative stability of lubricants.[1][2][3] These additives
play a crucial role in extending the service life of lubricants by preventing degradation
processes that lead to viscosity increase, sludge formation, and the generation of corrosive
byproducts.[4] Isonox® products are part of a broader portfolio of lubricant additives that also
includes aminic antioxidants, often marketed under the Ethanox™ brand.

This guide will focus on the performance characteristics of Isonox® antioxidants, comparing
them with other widely used phenolic and aminic antioxidants.

Chemical Structure and Mechanism of Action

Isonox® 132 and Isonox® 232 are two key phenolic antioxidants in this product line. Their
chemical structures are detailed below.

Isonox® 132 is chemically identified as 4-sec-butyl-2,6-di-tert-butylphenol, with the CAS
Number 17540-75-9.[5][6]
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Isonox® 232 is chemically known as 2,6-di-tert-butyl-4-nonylphenol, with the CAS Number
4306-88-1.[7]

The antioxidant activity of these hindered phenols stems from their ability to donate a hydrogen
atom from the hydroxyl group to neutralize peroxy radicals, which are key propagators in the
lubricant oxidation chain reaction. This process is illustrated in the signaling pathway diagram

below.
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Figure 1: Antioxidant Mechanism of Hindered Phenols.
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Figure 2: RPVOT Experimental Workflow.
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Figure 3: PDSC Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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